Cas no 1226156-07-5 (2-(5-Fluoro-2-methoxyphenyl)propan-1-ol)

• Product Name: 2-(5-Fluoro-2-methoxyphenyl)propan-1-ol
• CAS No: 1226156-07-5
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 5851606
• PubChem ID: 82075156
• Update Time: 2025-05-25

2-(5-Fluoro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methoxyphenyl)propan-1-ol
• EN300-6506269
• SCHEMBL16737885
• 1226156-07-5
• 2-(5-Fluoro-2-methoxyphenyl)propan-1-ol

• Inchi： 1S/C10H13FO2/c1-7(6-12)9-5-8(11)3-4-10(9)13-2/h3-5,7,12H,6H2,1-2H3
• InChI Key： QIOQEXJUFAPKKT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)CO)OC

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(5-Fluoro-2-methoxyphenyl)propan-1-ol

Compound CAS No. 1226156-07-5: 2-(5-Fluoro-2-methoxyphenyl)propan-1-ol

The compound 2-(5-Fluoro-2-methoxyphenyl)propan-1-ol, identified by the CAS number 1226156-07-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique substitution pattern, featuring a fluoro group at the 5-position and a methoxy group at the 2-position of the phenyl ring, which is further connected to a propanol chain. The combination of these functional groups imparts distinct chemical properties, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of the fluoro group in 2-(5-Fluoro-2-methoxyphenyl)propan-1-ol suggests that this compound could exhibit similar advantageous characteristics, potentially making it a valuable lead compound in medicinal chemistry.

The methoxy group at the 2-position of the phenyl ring introduces electron-donating effects, which can influence the electronic environment of the molecule and enhance its reactivity in certain chemical transformations. This feature is particularly relevant in synthesis strategies aimed at constructing bioactive molecules with specific stereochemical and electronic requirements.

In terms of synthesis, researchers have explored various methods to construct this compound, including nucleophilic aromatic substitution, Suzuki coupling reactions, and other cross-coupling techniques. The choice of synthetic pathway often depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched samples of this compound, which are essential for studying its biological activity.

From an application standpoint, 2-(5-Fluoro-2-methoxyphenyl)propan-1-ol has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for treating conditions such as inflammation, neurodegenerative diseases, and cancer. Its ability to interact with key biological targets, such as kinases and receptors, has been demonstrated in preliminary in vitro studies.

Beyond pharmacology, this compound has also found applications in materials science. Its unique structure allows for the formation of self-assembled monolayers and other nanostructured materials, which are valuable in sensors and electronic devices. Recent research has focused on optimizing its surface properties to enhance adhesion and stability in these applications.

The environmental impact of 2-(5-Fluoro-2-methoxyphenyl)propan-1-ol is another area of growing interest. Studies have examined its biodegradation pathways under various environmental conditions, with particular attention to its persistence in aquatic systems. Understanding these processes is crucial for assessing its potential risks to ecosystems and guiding responsible use.

In conclusion, Compound CAS No. 1226156-07-5: 2-(5-fluoro-2-methoxyphenyl)propan-1-ol represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological activity make it a focal point for ongoing research efforts aimed at harnessing its full potential while ensuring its safe and sustainable use.